Cas no 65141-61-9 (3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinazolinone,3-(2-ethoxyphenyl)-2,3-dihydro-2-thioxo-
- 3-(2-ETHOXY-PHENYL)-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
- 3-(2-ethoxyphenyl)-2-sulfanyl-3-hydroquinazolin-4-one
- AC1M2I2D
- AC1Q35L9
- CTK5C2245
- MolPort-000-869-318
- Oprea1_868211
- SBB038411
- T0507-8836
- 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
-
- MDL: MFCD03152700
- Inchi: InChI=1S/C16H14N2O2S/c1-2-20-14-10-6-5-9-13(14)18-15(19)11-7-3-4-8-12(11)17-16(18)21/h3-10H,2H2,1H3,(H,17,21)
- InChI Key: OBNUCCXLLRXLAD-UHFFFAOYSA-N
- SMILES: CCOC1=CC=CC=C1N2C(C3=CC=CC=C3NC2=S)=O
Computed Properties
- Exact Mass: 298.07772
- Monoisotopic Mass: 298.077598
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.7
Experimental Properties
- Density: 1.36
- Boiling Point: 460.5 °C at 760 mmHg
- Flash Point: 232.3 °C
- Refractive Index: 1.698
- PSA: 41.57
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E677893-50mg |
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E677893-100mg |
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E677893-500mg |
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-34039-0.05g |
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 95% | 0.05g |
$64.0 | 2023-02-14 | |
| Enamine | EN300-34039-0.1g |
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 95% | 0.1g |
$66.0 | 2023-02-14 | |
| Enamine | EN300-34039-0.25g |
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 95% | 0.25g |
$92.0 | 2023-02-14 | |
| Enamine | EN300-34039-0.5g |
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 95% | 0.5g |
$175.0 | 2023-02-14 | |
| Enamine | EN300-34039-1.0g |
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 95% | 1.0g |
$256.0 | 2023-02-14 | |
| Enamine | EN300-34039-2.5g |
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 95% | 2.5g |
$503.0 | 2023-02-14 | |
| Enamine | EN300-34039-5.0g |
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
65141-61-9 | 95% | 5.0g |
$743.0 | 2023-02-14 |
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
Comprehensive Overview of 3-(2-Ethoxyphenyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-one (CAS No. 65141-61-9)
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 65141-61-9) is a structurally unique organic compound belonging to the quinazolinone family. This class of molecules has garnered significant attention in medicinal chemistry due to their diverse pharmacological profiles and potential applications in drug discovery. The compound's molecular framework combines a substituted phenyl ring with a sulfanyl group and a dihydroquinazolinone core, which together contribute to its distinct chemical reactivity and biological activity.
The structural features of 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one include a 2-methoxyphenyl substituent at the 3-position of the quinazolinone ring system and a sulfur-containing moiety at the 2-position. These functional groups play critical roles in modulating intermolecular interactions with biological targets. Recent studies have highlighted the importance of sulfanyl groups in enhancing molecular flexibility and hydrogen bonding capabilities, which are essential for optimal receptor binding.
In terms of synthetic accessibility, the preparation of this compound typically involves multi-step reactions starting from substituted anilines or anthranilic acids. Modern synthetic strategies often employ transition-metal-catalyzed cross-coupling reactions to introduce specific substituents while maintaining high regioselectivity. The presence of both oxygen and sulfur heteroatoms in its structure presents unique challenges in synthetic optimization but also offers opportunities for developing novel derivatives with tailored properties.
The quinazolinone scaffold is well-established in pharmaceutical research as a privileged structure for kinase inhibitors. Recent advances in structural biology have revealed that compounds containing this core can adopt specific conformations that enable them to bind to ATP-binding sites in kinases such as EGFR (epidermal growth factor receptor) or VEGFR (vascular endothelial growth factor receptor). The ethoxyphenyl substitution pattern observed in this compound may influence its lipophilicity and metabolic stability—key parameters for drug-like properties.
Computational studies published in recent years have explored the molecular dynamics of similar quinazoline derivatives using density functional theory (DFT) calculations. These investigations suggest that the spatial arrangement of functional groups significantly affects electronic distribution across the molecule, which could impact its interaction with target proteins. For instance, the sulfanyl group may participate in both hydrophobic interactions and weak hydrogen bonding with amino acid residues within enzyme active sites.
From an analytical chemistry perspective, characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure of 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one. The distinct chemical shifts observed for protons adjacent to sulfur atoms provide valuable insights into conformational preferences and tautomerism phenomena that might occur under different experimental conditions.
In drug discovery pipelines, compounds containing quinazoline rings are frequently evaluated for their ability to modulate signaling pathways involved in cancer progression. Preclinical studies on related molecules have demonstrated promising antiproliferative effects against various cancer cell lines through mechanisms involving cell cycle arrest and apoptosis induction. The specific substitution pattern found in this compound may enhance its selectivity profile compared to earlier generations of quinazoline-based drugs.
Recent developments in combinatorial chemistry approaches have enabled researchers to generate large libraries of quinazoline derivatives by systematically varying substituents at different positions on the core scaffold. This strategy allows for systematic exploration of structure-activity relationships (SAR), which is crucial for optimizing therapeutic efficacy while minimizing off-target effects. The ethoxy group present here could be replaced with other electron-withdrawing or donating groups through established synthetic methodologies.
The physicochemical properties of this compound—including solubility characteristics and partition coefficients—are important considerations during formulation development stages. Advanced techniques such as high-throughput screening combined with machine learning algorithms now facilitate rapid assessment of these properties across multiple solvent systems, accelerating early-stage drug candidate selection processes.
In conclusion, 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one represents an intriguing chemical entity within the broader context of heterocyclic chemistry research. Its unique structural features make it a valuable platform for developing next-generation pharmaceuticals targeting various disease indications where kinase inhibition plays a central role. Ongoing investigations continue to expand our understanding of how subtle structural modifications can lead to significant improvements in pharmacological performance.
65141-61-9 (3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)